Broxaldine

• CAS No.: 3684-46-6
• Product Name: Broxaldine
• Molecular Formula: C17H11Br2NO2
• Molecular Weight: 421.1 g/mol
• IUPAC Name: (5,7-dibromo-2-methylquinolin-8-yl) benzoate
• Standard InChI: InChI=1S/C17H11Br2NO2/c1-10-7-8-12-13(18)9-14(19)16(15(12)20-10)22-17(21)11-5-3-2-4-6-11/h2-9H,1H3
• Standard InChIKey: IJTPLVAAROHGGB-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=C1)C(=CC(=C2OC(=O)C3=CC=CC=C3)Br)Br
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC(=C2OC(=O)C3=CC=CC=C3)Br)Br
• Appearance: Solid powder
• Description: Broxaldine is used in leprosy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5,7-dibromo-2-methyl-8-quinolylbenzoate; Broxaldine
• Reference: 1: Pashov D, Simeonov SP, Drumev D, Peĭnikova Ts, Dzhurov A. [Toxicity of hydroxyquinoline derivatives]. Vet Med Nauki. 1980;17(3):118-23. Bulgarian. PubMed PMID: 6784325.; 2: Sharma CS. Letter: Effect of broxyquinoline and broxaldine in leprosy. Lancet. 1975 Feb 15;1(7903):405. PubMed PMID: 46561.
• PubChem Compound: 77262
• Last Modified: Nov 11 2021